Cas no 121324-49-0 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI))
121324-49-0 structure
Product Name:Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)
CAS No:121324-49-0
MF:C18H23ClN4O2
MW:362.853822946548
CID:145005
PubChem ID:129418
Update Time:2025-04-19
Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)
- 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide,hydrochloride
- butamidine
- 1,4-Bis(4-amidinophenoxy)butane
- 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide
- 4,4'-[butane-1,4-diylbis(oxy)]dibenzenecarboximidamide hydrochloride (1:1)
- Benzenecarboximidamide, 4,4'-(1,4-butanediylbis(oxy))bis-, hydrochloride
- 4,4'-(1,4-Butanediyl)bis(oxy)bisbenzamidine
- 4,4'-[1,4-Butanediylbis(oxy)]bis[benzamidine]
- 4-[4-(4-carbamimidoylphenoxy)butoxy]benzenecarboximidamide;hydrochloride
- 121324-49-0
-
- Inchi: 1S/C18H22N4O2.ClH/c19-17(20)13-3-7-15(8-4-13)23-11-1-2-12-24-16-9-5-14(6-10-16)18(21)22;/h3-10H,1-2,11-12H2,(H3,19,20)(H3,21,22);1H
- InChI Key: PGCCWKNTLABRMZ-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(C(=N)N)=CC=1)CCCCOC1C=CC(C(=N)N)=CC=1
Computed Properties
- Exact Mass: 326.17446
- Monoisotopic Mass: 326.174
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Boiling Point: 530.4°Cat760mmHg
- Flash Point: 274.6°C
- Refractive Index: 1.6
- PSA: 118.2
Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
121324-49-0 (Benzenecarboximidamide,4,4'-[1,4-butanediylbis(oxy)]bis-, hydrochloride (9CI)) Related Products
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